N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]butanamide

• IUPAC Name: N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]butanamide
• InChI: InChI=1S/C19H20N2O2/c1-3-6-18(22)20-15-8-5-7-14(12-15)19-21-16-11-13(4-2)9-10-17(16)23-19/h5,7-12H,3-4,6H2,1-2H3,(H,20,22)
• InChI Key: WYSWFTSVKRFAJQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=CC(=C1)C2=NC3=C(O2)C=CC(=C3)CC
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]butanamide, also known as EBIO, is a chemical compound that has been used in scientific research for its unique biochemical and physiological effects. EBIO is a potassium channel activator that has been shown to have a wide range of applications in various fields of study. In

Mechanism of Action

N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]butanamide activates potassium channels by binding to a specific site on the channel protein. This binding causes a conformational change in the protein that results in the opening of the channel. The opening of the channel allows potassium ions to flow out of the cell, leading to hyperpolarization of the membrane potential. This hyperpolarization can have a wide range of effects depending on the type of cell and the specific potassium channel that is activated.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the type of cell and the specific potassium channel that is activated. In general, the activation of potassium channels by this compound leads to hyperpolarization of the membrane potential, which can have a wide range of effects on cellular function. In cardiovascular cells, hyperpolarization can lead to vasodilation and increased blood flow. In neuronal cells, hyperpolarization can enhance synaptic transmission and modulate neuronal excitability. In cancer cells, hyperpolarization can inhibit cell growth and induce apoptosis.

Advantages and Limitations for Lab Experiments

N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]butanamide has several advantages for use in lab experiments. It is a potent and selective activator of potassium channels, which allows for precise control of cellular function. It is also relatively stable and easy to handle, making it a convenient tool for researchers. However, there are also limitations to the use of this compound in lab experiments. Its effects can be dependent on the specific type of potassium channel that is activated, which can complicate data interpretation. Additionally, the effects of this compound can be influenced by other factors such as pH and temperature, which can make it difficult to control experimental conditions.

Future Directions

There are several future directions for research on N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]butanamide. One area of interest is the potential therapeutic applications of potassium channel activators in the treatment of cardiovascular disease and cancer. Another area of interest is the development of more selective and potent potassium channel activators that can be used to study specific types of channels and cellular functions. Additionally, further research is needed to fully understand the mechanism of action of this compound and other potassium channel activators.

Synthesis Methods

The synthesis of N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]butanamide involves the reaction of 5-ethyl-2-aminobenzoxazole with 3-bromoacetophenone in the presence of a base such as potassium carbonate. The resulting product is then treated with butanoyl chloride to yield this compound. The purity of the compound can be improved through recrystallization from an appropriate solvent.

Scientific Research Applications

N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]butanamide has been widely used in scientific research due to its ability to activate potassium channels. It has been used in studies on the cardiovascular system, nervous system, and cancer research. In cardiovascular research, this compound has been shown to have vasodilatory effects and can be used to study the effects of potassium channel activation on blood flow. In nervous system research, this compound has been shown to enhance synaptic transmission and can be used to study the role of potassium channels in neuronal signaling. In cancer research, this compound has been shown to inhibit the growth of cancer cells and can be used to study the potential therapeutic applications of potassium channel activators.